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Compound of Interest

Compound Name: Stigmatellin X

Cat. No.: B1233567

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Stigmatellin X is a potent polyketide antibiotic produced by the myxobacterium Stigmatella
aurantiaca. It belongs to a class of natural products known for their significant biological
activities, primarily as inhibitors of the mitochondrial and photosynthetic respiratory chains.[1][2]
Stigmatellin X achieves this by binding to the quinone-binding site (Qp) of the cytochrome bcl
complex, thereby disrupting electron transport.[3] This mechanism of action makes it a valuable
tool for studying cellular respiration and a potential lead compound in drug development.
Additionally, stigmatellins have demonstrated antifungal properties and the ability to interfere
with bacterial biofilm signaling.[3]

These application notes provide detailed protocols for the cultivation of Stigmatella aurantiaca,
followed by the extraction and purification of Stigmatellin X.

Data Presentation
Physicochemical Properties of Stigmatellin X
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Property Value Reference
Molecular Formula C30H4207 [4]
Molecular Weight 514.65 g/mol Calculated

UV Absorption Maxima (in

258, 268, 279, 320
Methanol)

nm

[5]

Mass Spectrometry (ESI,
o m/z 469 (M-H)~
negative ion)

[5]

Purification Yields of Stigmatellin X and Related

Compounds
Purification Starting .
Compound . Yield Reference
Step Material
Crude Extract Stigmatellin X 5 L culture 0.25¢ [5]
) ] 0.25 g crude
Pure Compound Stigmatellin X 18 mg [5]
extract
Crude Extract Stigmatellin Y 5 L culture 0.21g [5]
) ] 0.21 g crude
Pure Compound Stigmatellin Y 12 mg [5]
extract

Experimental Protocols

Cultivation of Stigmatella aurantiaca Sg al5

This protocol is optimized for the production of secondary metabolites like Stigmatellin X.

Materials:

o Stigmatella aurantiaca Sg al5 strain

e Zein liquid medium:

o Zein: 8 g/L
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o Peptone (casein, tryptically digested): 1 g/L

o MgS0a4-7H20: 1 g/L

o HEPES buffer (50 mM, pH 7.2)

e Adsorber resin XAD16

o Gyratory shaker

o Fermenter (optional, for large-scale production)

Procedure:

Prepare the Zein liquid medium and sterilize by autoclaving.
 Inoculate the medium with a starter culture of S. aurantiaca Sg al5.

e Add 1% (v/v) of the adsorber resin XAD16 to the culture medium. This resin aids in the
sequestration of secondary metabolites, potentially increasing yield and simplifying
extraction.

 Incubate the culture at 30°C on a gyratory shaker at 160 rpm for approximately 3 days.[5]
For larger scale production, a fermenter can be used, maintaining a temperature of 32°C and
pH of 7.2.[6]

» Monitor the culture for growth and secondary metabolite production. Production typically
peaks during the late exponential to stationary phase.[3]

Extraction of Stigmatellin X

This protocol describes the extraction of Stigmatellin X from the cultured cell mass and
adsorber resin.

Materials:
e Culture of S. aurantiaca from Protocol 1

e Acetone
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o Ethyl acetate

e Sodium sulfate (Na2S0a4), anhydrous

 Rotary evaporator

Procedure:

Harvest the cell mass and adsorber resin from the culture by centrifugation or filtration.
» Extract the collected solids twice with acetone.

o Combine the acetone extracts and concentrate them using a rotary evaporator until the
acetone is removed, leaving the aqueous phase.

o Perform a liquid-liquid extraction of the aqueous phase with an equal volume of ethyl
acetate. Repeat this step to ensure complete extraction.

e Pool the organic (ethyl acetate) extracts and dry over anhydrous sodium sulfate.

o Evaporate the dried organic extract to dryness under vacuum to yield a dark, oily crude
extract.[5]

Purification of Stigmatellin X

This multi-step chromatography protocol is designed to purify Stigmatellin X from the crude
extract.

Materials:

Crude Stigmatellin X extract

Silica gel for column chromatography

Dichloromethane

Methanol

Reversed-phase (RP-18) chromatography column
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e Acetonitrile

e« Ammonium acetate buffer (50 mM, pH 5.5)
o HPLC system for analysis and purification
Procedure:

Step 3.1: Silica Gel Column Chromatography

Dissolve the crude extract in a minimal amount of dichloromethane.

Prepare a silica gel column equilibrated with dichloromethane.

Load the dissolved crude extract onto the column.

Elute the column with a step gradient of dichloromethane and methanol.

o Elute with 99:1 dichloromethane/methanol to obtain a fraction containing crude
Stigmatellin X.[5]

o Elute with 96:4 dichloromethane/methanol to obtain a fraction containing crude
Stigmatellin Y.[5]

e Collect the fractions and monitor by thin-layer chromatography (TLC) or HPLC.
o Evaporate the solvent from the fractions containing crude Stigmatellin X.

Step 3.2: Reversed-Phase Chromatography

Prepare a reversed-phase (RP-18) chromatography column.

Dissolve the crude Stigmatellin X fraction from the previous step in a suitable solvent.

Load the sample onto the RP-18 column.

Elute the column with an isocratic mobile phase of 75:25 acetonitrile/50 mM ammonium
acetate buffer (pH 5.5).[5]
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» Collect fractions and analyze for the presence and purity of Stigmatellin X using an
analytical HPLC system with UV detection at 258, 268, 279, and 320 nm.[5]

e Pool the pure fractions containing Stigmatellin X and evaporate the solvent to obtain the
final purified compound.

Visualizations
Experimental Workflow

Cultivation Extraction Purification

1. S. aurantiaca Culture 2. Harvest Cells 3. Acetone 4. Ethyl Acetate & @b B 6. Silica Gel 7. Reversed-Phase
in Zein Medium with XAD16 & Resin Extraction Extraction ' Chromatography HPLC

Click to download full resolution via product page

Caption: Workflow for the purification of Stigmatellin X.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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